5-(3-Keto-cyclohexyl)uracil

• Molecular Formula: C₁₀H₁₂N₂O₃
• Molecular Weight: 208.21

Description

5-(3-Keto-cyclohexyl)uracil is a uracil derivative substituted at the 5-position with a 3-keto-cyclohexyl group. This modification introduces both steric and electronic effects, altering the compound’s reactivity, solubility, and biological interactions compared to unmodified uracil.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

5-(Acylethynyl)uracils

• Structural Features : These compounds feature an acylethynyl group (e.g., acetylene linked to an acyl chain) at the 5-position.
• Biological Activity : Demonstrated antiviral activity against herpes simplex virus (HSV-1) and cytotoxicity in leukemia cells, with EC₅₀ values ranging from 0.1–10 μM .
• Key Differences : The linear ethynyl chain in acylethynyl derivatives contrasts with the cyclic keto group in 5-(3-keto-cyclohexyl)uracil, likely affecting membrane permeability and metabolic stability.

5-(2-Hydroxyalkyl)uracils

• Structural Features : Hydrophilic hydroxyalkyl side chains (e.g., 2-hydroxyethyl or 3-hydroxypropyl) at the 5-position .
• Biological Activity : Improved water solubility compared to lipophilic derivatives, but reduced cytotoxicity (IC₅₀ > 50 μM in most cancer cell lines) .

5-(β-Germylvinyl)uracil Derivatives

• Structural Features : Triphenylgermyl groups introduced via radical hydrogermylation of 5-ethynyluracil precursors .
• Reactivity : These compounds undergo thermal isomerization to form 5-acetyl-uracil derivatives (e.g., 20 ), highlighting instability under certain conditions .

5-Cyanouracil and Cyclohexadienyl Derivatives

• Structural Features: Electron-withdrawing cyano or conjugated cyclohexadienyl groups at the 5-position .
• Synthetic Utility : Serve as intermediates for constructing fused heterocycles via cycloaddition reactions.
• Key Differences: The 3-keto-cyclohexyl group lacks the electrophilic reactivity of the cyano group, making it less suitable for nucleophilic substitution but more stable in physiological environments.

5-Phenyluracil and Carboxamide Derivatives

• Structural Features : Aromatic (phenyl) or carboxamide substituents at the 5-position .
• Biological Activity: Carboxamide derivatives (e.g., 4f–o) exhibit enzyme inhibitory activity, with IC₅₀ values in the nanomolar range for specific targets .
• Key Differences : The 3-keto-cyclohexyl group’s cyclic ketone may confer distinct binding interactions compared to planar aromatic or amide groups.

Comparative Data Table

Compound Class	Key Substituent	Solubility	Biological Activity	Stability Notes
5-(3-Keto-cyclohexyl)uracil	Cyclohexyl ketone	Moderate	Not reported; predicted antiviral	Likely stable in neutral pH
5-(Acylethynyl)uracils	Acylethynyl chain	Low	Antiviral (EC₅₀: 0.1–10 μM)	Prone to oxidation
5-(2-Hydroxyalkyl)uracils	Hydroxyalkyl chain	High	Low cytotoxicity (IC₅₀ > 50 μM)	Stable in aqueous solutions
5-(β-Germylvinyl)uracils	Triphenylgermyl group	Very low	N/A	Thermally labile
5-Cyanouracils	Cyano group	Moderate	Intermediate in synthesis	Reactive toward nucleophiles
5-Phenyluracils	Phenyl group	Low	Enzyme inhibition (IC₅₀: nM)	Metabolically stable

Key Research Findings

• Antioxidant Properties : Keto-substituted uracils (e.g., 2'- or 4'-keto derivatives) exhibit moderate antioxidant activity at 100 μM, with uracil bases outperforming thymine analogs due to reduced steric hindrance . The 3-keto-cyclohexyl group may similarly enhance radical scavenging.
• Synthetic Challenges : Radical-mediated functionalization (e.g., hydrogermylation) is sensitive to oxygen and solvent conditions, complicating large-scale synthesis of analogs like 15 .
• Pharmacokinetic Considerations : Lipophilic groups (e.g., cyclohexyl) improve blood-brain barrier penetration but may reduce renal clearance compared to hydrophilic derivatives .